Tricyclo[7.1.1.02,7]undeca-2,4,6-triene-8-carboxylic acid

• IUPAC Name: tricyclo[7.1.1.02,7]undeca-2,4,6-triene-8-carboxylic acid
• InChI: InChI=1S/C12H12O2/c13-12(14)11-8-5-7(6-8)9-3-1-2-4-10(9)11/h1-4,7-8,11H,5-6H2,(H,13,14)
• InChI Key: BSWHOZPPKQEOOB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1C3=CC=CC=C3C2C(=O)O
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• CAS No.: 81569-20-2

Description

Tricyclo[7.1.1.02,7]undeca-2,4,6-triene-8-carboxylic acid, commonly known as TUCDA, is a chemical compound that belongs to the family of tricyclic compounds. TUCDA has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Transformations

Synthesis of Functionalized Tricyclo[5.2.2.01,5]undecanes : A methodology for constructing tricyclo[5.2.2.01,5]undecanes from indane-4-carboxylic acids has been described, showcasing a path for eremolactone synthesis through Birch reduction and cycloaddition processes (Rao et al., 1997).

Transformation of Tricyclo[5,4,0,03,9]undecadiene Frameworks : Research detailed a method for converting the Tricyclo[5,4,0,03,9]undecadiene system into a new Octahydro-2,5-methano-azulene framework, illustrating the versatility of tricyclic structures in synthesis (Fráater, 1976).

Rearrangements and Novel Compounds : Studies on tricyclo[5.3.1.01,7]undecatrienide anion have led to the discovery of novel rearrangements and the synthesis of complex structures, demonstrating the tricyclic framework's potential in generating new chemical entities with unique properties (Oda et al., 1998).

Applications in Advanced Organic Synthesis

Advanced Organic Synthesis Techniques : The synthesis of 4-Homoisotwistane through intramolecular Diels-Alder reactions and the acid-catalyzed isomerization of various tricycloundecane precursors highlight the role of tricyclic compounds in facilitating complex organic transformations (Takaishi et al., 1974).

Photolysis and Novel Trishomocubanones : The photolysis of tricyclo[5.3.1.02,6]undeca-3,9-dien-8-ones and related compounds has been explored, resulting in the formation of novel trishomocubanones and highlighting the potential of tricyclic structures in photochemical applications (Ogino & Awano, 1986).